Cas no 941888-23-9 (N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941888-23-9
• MF: C₂₀H₁₈ClN₃O₂S
• MW: 399.893822193146
• CID: 5441687
• PubChem ID: 16956709
• Update Time: 2025-05-19

N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-{[4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• VU0513661-1
• 941888-23-9
• AKOS001969786
• N-(5-chloro-2-methylphenyl)-2-((3-oxo-4-(p-tolyl)-3,4-dihydropyrazin-2-yl)thio)acetamide
• N-(5-chloro-2-methylphenyl)-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• F3222-0364
• N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H18ClN3O2S/c1-13-3-7-16(8-4-13)24-10-9-22-19(20(24)26)27-12-18(25)23-17-11-15(21)6-5-14(17)2/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key： XXZDFPSEGJQVGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CSC1C(N(C=CN=1)C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 399.0808257g/mol
• Monoisotopic Mass: 399.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 941888-23-9)

The compound N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 941888-23-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a promising candidate for targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The unique structural features of the molecule, including the chloro-methylphenyl and methylphenyl-dihydropyrazine moieties, contribute to its selective binding affinity and inhibitory effects. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its interactions with key biological targets.

One of the most notable findings is the compound's efficacy in modulating the activity of protein kinases, which are critical regulators of cell signaling pathways. In vitro and in vivo experiments have demonstrated its ability to suppress proliferation and induce apoptosis in cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization is required to enhance its metabolic stability.

The synthesis of N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been refined to improve yield and purity. Recent publications describe novel catalytic methods that reduce the formation of by-products and increase the scalability of the process. These advancements are crucial for facilitating future preclinical and clinical development.

Despite these promising results, challenges remain in understanding the compound's long-term safety and potential off-target effects. Ongoing research is focused on conducting comprehensive toxicity studies and exploring structural analogs to optimize its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(5-chloro-2-methylphenyl)-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a compelling area of research with significant implications for drug discovery. Continued investigation into its biological mechanisms and therapeutic potential will be essential for advancing its development as a novel pharmaceutical agent.